Cas no 1568242-18-1 ((2R)-2-4-(difluoromethoxy)phenyloxirane)

• Product Name: (2R)-2-4-(difluoromethoxy)phenyloxirane
• CAS No: 1568242-18-1
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5957861
• PubChem ID: 51723369
• Update Time: 2025-05-22

(2R)-2-4-(difluoromethoxy)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-(difluoromethoxy)phenyloxirane
• 1568242-18-1
• (2R)-2-[4-(difluoromethoxy)phenyl]oxirane
• EN300-1928729
• AKOS021414208

• Inchi： 1S/C9H8F2O2/c10-9(11)13-7-3-1-6(2-4-7)8-5-12-8/h1-4,8-9H,5H2/t8-/m0/s1
• InChI Key： FJRUSEQSRVYISD-QMMMGPOBSA-N
• SMILES： FC(OC1C=CC(=CC=1)[C@@H]1CO1)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (2R)-2-4-(difluoromethoxy)phenyloxirane

Introduction to Compound CAS No. 1568242-18-1: (2R)-2-4-(difluoromethoxy)phenyloxirane

The compound (2R)-2-4-(difluoromethoxy)phenyloxirane (CAS No. 1568242-18-1) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of oxiranes, which are three-membered cyclic ethers known for their reactivity and versatility in chemical synthesis. The difluoromethoxy substituent attached to the phenyl ring introduces unique electronic and steric properties, making this compound a valuable building block in modern organic chemistry.

Recent studies have highlighted the potential of (2R)-2-4-(difluoromethoxy)phenyloxirane in asymmetric synthesis, where its chiral center at the 2-position of the oxirane ring plays a critical role in enantioselective reactions. Researchers have demonstrated its utility in constructing complex molecular architectures with high enantiomeric excess, which is crucial for drug discovery and development. The difluoromethoxyphenyl group also exhibits interesting photophysical properties, making it a candidate for applications in optoelectronic materials.

The synthesis of (2R)-2-4-(difluoromethoxy)phenyloxirane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the difluoromethoxyphenol derivative, followed by epoxidation using selective oxidizing agents. The stereochemistry at the 2-position is controlled through careful reaction conditions, ensuring the formation of the desired (R)-enantiomer.

In terms of applications, (2R)-2-4-(difluoromethoxy)phenyloxirane has shown promise as an intermediate in the synthesis of bioactive compounds. Its ability to undergo ring-opening reactions under various conditions makes it a versatile precursor for constructing diverse molecular frameworks. For instance, recent research has utilized this compound to synthesize novel inhibitors for kinase enzymes, which are key targets in cancer therapy.

From an environmental perspective, the production and handling of (2R)-2-4-(difluoromethoxy)phenyloxirane must adhere to stringent safety protocols due to its reactivity and potential toxicity. However, its controlled use in well-established industrial processes ensures minimal environmental impact while maximizing its benefits in scientific research and commercial applications.

In conclusion, (2R)-2-4-(difluoromethoxy)phenyloxirane (CAS No. 1568242-18-1) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, reactivity, and versatility continue to drive innovation across multiple disciplines, solidifying its position as a key compound in contemporary chemical research.